Cas no 2137578-08-4 (2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid
• CAS No: 2137578-08-4
• MF: C₆H₁₀F₂O₄S₂
• MW: 248.268006801605
• CID: 5297880
• Update Time: 2025-10-31

2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methanesulfinylethanesulfinyl)propanoic acid
• 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid

• Inchi： 1S/C6H10F2O4S2/c1-13(11)2-3-14(12)4-6(7,8)5(9)10/h2-4H2,1H3,(H,9,10)
• InChI Key： LRPNCHSZJDJVFE-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(F)F)(CCS(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 267
• XLogP3: -1.4
• Topological Polar Surface Area: 110

Additional information on 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid

Professional Introduction to 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid (CAS No. 2137578-08-4)

2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137578-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and sulfinyl groups, which are known to enhance metabolic stability and binding affinity in drug candidates. The structural motif of 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid incorporates both fluorine and sulfinyl substituents in a way that suggests potential applications in the development of bioactive molecules.

The presence of two fluorine atoms at the 2-position of the propanoic acid backbone is a key feature that distinguishes this compound from its analogs. Fluorine atoms are widely recognized for their ability to modulate the electronic properties of molecules, thereby influencing their pharmacokinetic profiles. In particular, fluorinated compounds have been extensively studied for their potential to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets. The specific arrangement of fluorine atoms in 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid may contribute to its unique reactivity and utility in synthetic chemistry.

The second major structural component of this compound is the (2-methylsulfinylethylsulfinyl) group attached at the 3-position of the propanoic acid moiety. Sulfinyl groups are known for their ability to increase molecular rigidity and hydrophobicity, which can be advantageous in designing molecules with improved binding affinities. Additionally, sulfinyl groups often serve as handles for further chemical modifications, allowing for the construction of more complex derivatives. The combination of a sulfinyl group with a methyl substituent in this context suggests that 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid may exhibit distinct physicochemical properties compared to other sulfonyl-containing compounds.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies using molecular modeling techniques have shown that the fluorine atoms in 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid can participate in favorable interactions with hydrogen bond donors and acceptors in biological targets. This has implications for drug design, as it suggests that this compound may be capable of forming stable complexes with enzymes or receptors involved in therapeutic pathways. Furthermore, the sulfinyl group may provide additional points of interaction, further enhancing binding specificity.

The synthesis of 2,2-Difluoro-3-(2-methylsulfinylethylsulfinyl)propanoic acid presents unique challenges due to its complex structure. However, recent reports have highlighted novel synthetic strategies that have enabled the efficient preparation of this compound. One such approach involves a multi-step sequence that begins with the fluorination of a precursor molecule followed by sulfonylation at the desired position. These methods leverage advances in catalytic systems and reaction optimization to achieve high yields and purity levels.

In terms of biological activity, preliminary studies on derivatives of (CAS No. 2137578-08-4) have shown promising results in various therapeutic areas. For instance, modifications involving alterations to the fluoroalkyl chain have led to compounds with enhanced antiviral properties. This is particularly relevant given the ongoing global emphasis on developing treatments for emerging infectious diseases. Additionally, structural analogs have demonstrated potential as inhibitors of certain enzymes implicated in inflammatory responses.

The role of fluorine atoms in modulating metabolic stability has been well-documented in literature. In many cases, fluorination has been shown to protect sensitive functional groups from degradation by metabolic enzymes such as cytochrome P450 oxidases. This property is particularly valuable for drugs that require longer half-lives or resistance to enzymatic breakdown. The presence of two fluorine atoms in (CAS No. 2137578-08-4) may contribute to its stability under physiological conditions, making it a promising candidate for further development.

From a synthetic chemistry perspective, (CAS No. 2137578-08-4) serves as an interesting scaffold for exploring new reaction pathways and methodologies. The combination of fluoro and sulfonyl functionalities provides multiple opportunities for derivatization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Such transformations are essential for generating libraries of compounds that can be screened for biological activity.

The impact of these structural features on pharmacokinetic properties cannot be overstated. Fluorinated drugs often exhibit improved oral bioavailability due to enhanced lipophilicity and reduced susceptibility to metabolic clearance pathways like glucuronidation or oxidation. Similarly, sulfonyl groups can contribute to prolonged circulation times by increasing molecular weight and hydrophobicity relative to non-fluorinated analogs.

In conclusion,(CAS No. 2137578-08-4) represents an intriguing molecule with potential applications across multiple domains within pharmaceutical research including drug discovery, medicinal chemistry,and synthetic organic chemistry . Its unique structural attributes position it as a valuable building block toward designing novel therapeutics targeting diverse diseases . As research continues ,it will be fascinating observe how modifications based upon this scaffold lead discover breakthrough treatments addressing unmet medical needs worldwide .